Cas no 895481-46-6 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 895481-46-6
• MF: C₁₆H₁₈N₂OS₂
• MW: 318.456921100616
• CID: 5830231
• PubChem ID: 17545054
• Update Time: 2025-05-28

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(phenylthio)-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• Z70811912
• 895481-46-6
• SR-01000021443
• AKOS024658101
• F2537-1101
• SR-01000021443-1
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide
• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C16H18N2OS2/c1-11-7-8-13-14(9-11)21-16(17-13)18-15(19)10-20-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,17,18,19)
• InChI Key： ONLOKQVDGXJEFA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 318.08605555g/mol
• Monoisotopic Mass: 318.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 8.12±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

Recent Advances in the Study of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895481-46-6)

The compound N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895481-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The benzothiazole core, combined with the phenylsulfanyl acetamide moiety, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, leveraging its ability to interact with various biological targets.

One of the most promising areas of research involves the compound's potential as a modulator of protein-protein interactions (PPIs). Preliminary in vitro studies have demonstrated its ability to disrupt specific PPIs involved in cancer cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 895481-46-6 exhibited inhibitory activity against the NF-κB signaling pathway, suggesting potential applications in inflammatory diseases and oncology.

In addition to its biological activity, recent advancements in the synthetic methodology of 895481-46-6 have been reported. A novel one-pot synthesis approach, published in Organic Letters in early 2024, has improved the yield and scalability of the compound, making it more accessible for further pharmacological studies. This methodological innovation is expected to accelerate the development of new derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 895481-46-6 and its derivatives. Current research efforts are focused on addressing issues such as metabolic stability and bioavailability. Collaborative studies between academic and industrial researchers are underway to explore formulation strategies that could enhance the compound's therapeutic potential.

In conclusion, N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895481-46-6) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of synthetic chemistry, structural biology, and computational modeling will be crucial in unlocking the full potential of this compound.